Cas no 152494-54-7 (3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-5-methyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-5-methyl-2-phenyl-
• CAS No: 152494-54-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1332995
• PubChem ID: 3157360
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-ethyl-1,2-dihydro-5-methyl-2-phenyl-
• 4-ethyl-5-methyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• DB-316582
• SCHEMBL4319540
• 4-ethyl-3-methyl-1-phenyl-1H-pyrazol-5-ol
• 4-ethyl-5-methyl-2-phenyl-1H-pyrazol-3-one
• 152494-54-7
• NoName_1595
• DTXSID20902355
• MUMQRMXRZWZDEU-UHFFFAOYSA-N
• STL431296
• AKOS000447480
• SCHEMBL23402488
• STL507408
• AKOS037489241
• 4-ethyl-3-methyl-1-phenyl-pyrazolin-5-one
• 4-ethyl-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C12H14N2O/c1-3-11-9(2)13-14(12(11)15)10-7-5-4-6-8-10/h4-8,13H,3H2,1-2H3
• InChI Key： MUMQRMXRZWZDEU-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34